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Compound of Interest

Compound Name: Oxamyl oxime

Cat. No.: B11929907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxamyl is a broad-spectrum carbamate pesticide widely used for the control of insects, mites,

and nematodes. Its efficacy and environmental fate are intrinsically linked to its stability and the

formation of its degradation products. This technical guide provides an in-depth analysis of the

stability of oxamyl and its primary metabolite, oxamyl oxime, under various environmental

conditions. It details the chemical and biological degradation pathways, summarizes key

quantitative data, and outlines the experimental methodologies used in these assessments.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of oxamyl and its primary

degradation product, oxamyl oxime, is crucial for interpreting their environmental behavior.
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Property Oxamyl Oxamyl Oxime (IN-A2213)

IUPAC Name

methyl 2-(dimethylamino)-N-

(methylcarbamoyloxy)-2-

oxoethanimidothioate[1]

methyl N',N'-dimethyl-N-

hydroxy-1-thiooxamimidate

CAS Number 23135-22-0[1] 30558-43-1[2][3]

Molecular Formula C₇H₁₃N₃O₃S[1] C₅H₁₀N₂O₂S[3][4][5]

Molecular Weight 219.26 g/mol [1] 162.21 g/mol [3][4][5]

Appearance White crystalline solid[1] White powder[5]

Water Solubility 280 g/L (at 25°C)[6] Data not readily available

Log Kow -0.47[6] Data not readily available

Stability of Oxamyl
The persistence of oxamyl in the environment is governed by several degradation processes,

including hydrolysis, photolysis, and microbial degradation.

Hydrolysis
The rate of hydrolysis of oxamyl is highly dependent on the pH of the aqueous solution. It is

relatively stable under acidic conditions but degrades rapidly in neutral to alkaline

environments.[6][7] The primary hydrolysis product is oxamyl oxime (IN-A2213).

Table 1: Hydrolysis Half-life of Oxamyl at 25°C
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pH Half-life Reference

4.5 300 weeks [1]

4.7 Stable for at least 11 days [1]

5 > 31 days [1][7]

6.0 17 weeks [1]

6.9
Slow hydrolysis (3% after 24h,

9% after 48h)
[1]

7.0 1.6 weeks (11.2 days) [1]

7.0 ~8 days [7]

8.0 1.4 days [1]

9.0
~3 hours (rapid, 30%

conversion in 6 hours)
[1][7]

Photolysis
Oxamyl is susceptible to photodegradation, a process that can be accelerated by the presence

of sunlight.[1]

Table 2: Photodegradation of Oxamyl
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Medium Condition Half-life Quantum Yield Reference

Aqueous

Solution (pH 5)

Simulated

sunlight
~7.0 days [7]

Aqueous

Solution (pH 6)

Monochromatic

irradiation

(λ=254 nm)

0.54 ± 0.08 [8]

Thin Film (0.67

µg/cm²)
55.38 hours [1]

Sandy Loam Soil Irradiated 1.9 days

Silt Loam Soil Irradiated 3.8 days

Microbial Degradation
Microbial activity is a significant contributor to the degradation of oxamyl in soil. The rate of

degradation is influenced by soil type, moisture content, and temperature.

Table 3: Soil Degradation Half-life of Oxamyl

Soil Type Condition Half-life Reference

Loamy Sand (pH 6.8) Aerobic 11 days [1]

Fine Sand (pH 6.4) Aerobic 15 days [1]

Silt Loam (pH 4.7) Anaerobic 6 days [1]

Bet Dagan Soil 4 to 33 days [1][9]

Field Studies 4 to 20 days [10]

A variety of microorganisms have been identified as capable of degrading oxamyl, including

bacteria from the genera Pseudomonas, Aminobacter, and Mesorhizobium, and fungi such as

Trichoderma harzianum and Trichoderma viride.[11][12][13] These microorganisms typically

hydrolyze oxamyl to oxamyl oxime and utilize the resulting methylamine as a carbon and

nitrogen source.[11]
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Degradation Products
The degradation of oxamyl leads to the formation of several metabolites, with oxamyl oxime
being the most prominent.

Oxamyl Oxime (IN-A2213): The primary hydrolysis and microbial degradation product.

N,N-dimethyl-1-cyanoformamide (DMCF or IN-N0079): Formed through a Beckmann-type

rearrangement of oxamyl or directly from oxamyl oxime.

N,N-dimethyloxamic acid (IN-D2708): A further degradation product formed from IN-N0079.

[6]

Degradation Pathways
The degradation of oxamyl proceeds through several interconnected pathways, primarily

initiated by hydrolysis or microbial action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

